Cas no 1210454-63-9 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-2-(methylsulfanyl)phenylethanediamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-2-(methylsulfanyl)phenylethanediamide
• CAS No: 1210454-63-9
• MF: C₁₈H₂₄N₂O₄S
• MW: 364.459163665771
• CID: 6252213
• PubChem ID: 45556704
• Update Time: 2025-07-10

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-2-(methylsulfanyl)phenylethanediamide
• VU0522112-1
• F5831-4357
• AKOS024520379
• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N'-(2-methylsulfanylphenyl)oxamide
• 1210454-63-9
• N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2-(methylthio)phenyl)oxalamide
• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-[2-(methylsulfanyl)phenyl]ethanediamide

• Inchi： 1S/C18H24N2O4S/c1-25-15-8-4-3-7-14(15)20-17(22)16(21)19-11-13-12-23-18(24-13)9-5-2-6-10-18/h3-4,7-8,13H,2,5-6,9-12H2,1H3,(H,19,21)(H,20,22)
• InChI Key： CVGFYFFRKUJKNX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C(NCC1COC2(CCCCC2)O1)=O)=O

Computed Properties

• Exact Mass: 364.14567842g/mol
• Monoisotopic Mass: 364.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-2-(methylsulfanyl)phenylethanediamide

Comprehensive Overview of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-2-(methylsulfanyl)phenylethanediamide (CAS No. 1210454-63-9)

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-2-(methylsulfanyl)phenylethanediamide, identified by its CAS No. 1210454-63-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique spirocyclic structure combined with a methylsulfanylphenyl moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular stability and bioactive properties, which align with current trends in sustainable chemistry and green synthesis.

The compound's 1,4-dioxaspiro[4.5]decane core contributes to its structural rigidity, a feature highly sought after in the design of enzyme inhibitors and receptor modulators. With the growing demand for targeted therapies and precision medicine, CAS No. 1210454-63-9 is being explored for its potential role in cancer research and neurodegenerative disease studies. Its methylsulfanyl group also opens avenues for covalent bonding strategies, a hot topic in proteomics and bioconjugation technologies.

In the context of agrochemical innovation, this compound's heterocyclic framework aligns with the industry's shift toward eco-friendly pesticides. Its low environmental persistence and selective activity make it a candidate for next-generation crop protection solutions. Recent studies highlight its potential as a chiral auxiliary in asymmetric synthesis, addressing the rising demand for enantioselective catalysts in pharmaceutical manufacturing.

From a synthetic chemistry perspective, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-2-(methylsulfanyl)phenylethanediamide exemplifies advancements in multicomponent reactions (MCRs), a technique gaining traction for its atom economy and reduced waste generation. This resonates with the circular economy principles dominating modern chemical research. Additionally, its solubility profile and thermal stability are being optimized for formulation science, a critical area for drug delivery systems.

The compound's spectroscopic properties (e.g., NMR and mass spectrometry data) have been meticulously characterized, supporting its use in analytical method development. As AI-driven drug design becomes mainstream, CAS No. 1210454-63-9 serves as a valuable reference for cheminformatics databases, aiding in virtual screening campaigns. Its structure-activity relationship (SAR) studies are frequently cited in discussions about fragment-based drug discovery.

Given the global emphasis on intellectual property in specialty chemicals, patents involving this compound often highlight its novel scaffold and derivatization potential. Regulatory agencies' focus on REACH compliance and green chemistry metrics further underscores the importance of such high-purity intermediates. For custom synthesis providers, this molecule represents a high-value target due to its modular synthetic routes and scalability.

In conclusion, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-2-(methylsulfanyl)phenylethanediamide (CAS No. 1210454-63-9) stands at the intersection of cutting-edge research and industrial application. Its versatility across life sciences and material engineering positions it as a keystone compound for future innovations. Ongoing investigations into its metabolic pathways and toxicological profiles will further solidify its role in sustainable chemical development.